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Compound of Interest

Compound Name: 3-Nitrosalicylic acid

Cat. No.: B120594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 2-Hydroxy-3-nitrobenzoic acid (also known as 3-Nitrosalicylic acid). The
information is curated for researchers, scientists, and professionals in the field of drug
development, with a focus on presenting clear, actionable data and methodologies.

Chemical Identity and Properties

2-Hydroxy-3-nitrobenzoic acid is an aromatic compound and a nitrated derivative of salicylic
acid.[1] Its chemical structure and fundamental properties are summarized below.

Table 1: General and Physical Properties of 2-Hydroxy-3-nitrobenzoic Acid
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Property Value Source(s)

IUPAC Name 2-Hydroxy-3-nitrobenzoic acid [2]
3-Nitrosalicylic acid, Salicylic

Synonyms ) ) [2]
acid, 3-nitro-

CAS Number 85-38-1 [2]

Molecular Formula C7HsNOs [2]

Molecular Weight 183.12 g/mol [1][2]

Appearance Yellowish crystals or powder [1]

Melting Point 142-147 °C

. i 389 °C at 760 mmHg

Boiling Point )
(Predicted)

Density 1.631 g/cm3 (Predicted)

pKa 2.07£0.10 (Predicted)

Table 2: Solubility and Spectral Data

Property Description Source(s)
Slightly soluble in water; freely

Solubility soluble in alcohol, benzene, [1]
chloroform, and ether.

1H NMR Spectroscopy Spectra available. [3]

13C NMR Spectroscopy Spectra available. [415]

Infrared (IR) Spectroscopy Data available.

Mass Spectrometry Data available. [2]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrosalicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrosalicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrosalicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrosalicylic-acid
https://www.drugfuture.com/chemdata/3-Nitrosalicylic-Acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrosalicylic-acid
https://www.drugfuture.com/chemdata/3-Nitrosalicylic-Acid.html
https://www.drugfuture.com/chemdata/3-Nitrosalicylic-Acid.html
https://www.bldpharm.com/products/85-38-1.html
https://np-mrd.org/spectra/nmr_one_d/4296
https://www.chemicalbook.com/SpectrumEN_616-82-0_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrosalicylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detailed methodologies for the synthesis, purification, and analysis of 2-Hydroxy-3-nitrobenzoic
acid are crucial for its application in research and development.

A common method for the synthesis of 2-Hydroxy-3-nitrobenzoic acid is the nitration of salicylic
acid.[1]

Protocol:

Reaction Setup: In a reaction vessel, combine 100 g of salicylic acid and 130 g of sodium
nitrite with 150 ml of water.[6]

o Addition of Sulfuric Acid: Slowly add 1200 ml of sulfuric acid (d=1.52 g/ml) to the mixture
while maintaining the temperature between 10-15°C.[6]

e Reaction Progression: After the addition is complete, continue stirring for 4 hours at the
same temperature.[6]

e Heating: Warm the reaction mixture to 50°C and allow it to stand until the evolution of nitrous
fumes ceases.[6] Subsequently, heat the mixture on a water bath.[6]

o Crystallization and Isolation: Upon cooling, crystals of 3-nitrosalicylic acid will precipitate.
[6] Collect the crystals by filtration and wash them with water.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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